![molecular formula C15H22O2 B1208536 Helminthosporal](/img/structure/B1208536.png)
Helminthosporal
Overview
Description
Helminthosporal is an aldehyde.
Scientific Research Applications
Nanotechnology in Anthelmintic Drugs Modification and enhancement of anthelmintic drugs through nanotechnology is a significant advancement. This approach is primarily driven by the need to enhance the solubility, efficacy, and overall performance of anthelmintic substances. Given the challenges in developing new anthelmintic substances, including the time and financial investment required, nanotechnology offers a promising avenue to revitalize existing drugs and combat anthelmintic resistance (Varlamova et al., 2022).
Helminthosporal as a Plant Growth Regulator this compound, originally isolated from a fungus, has been recognized for its plant growth regulatory properties, akin to gibberellin. A synthetic analog of this compound, known as helminthosporic acid (H-acid), has demonstrated efficacy as a selective gibberellin receptor agonist. This compound not only promotes plant growth but also regulates the expression of gibberellin-related genes and influences protein degradation and complex formation essential for plant development (Miyazaki et al., 2018).
Geographic Information Systems (GIS) and Remote Sensing (RS) in Helminth Infection Control The integration of GIS and RS technologies has opened new vistas in understanding the spatial dynamics of helminth infections. These technologies assist in developing detailed helminth atlases, modeling the spatial distribution of infections, and enhancing the efficacy of control programs by enabling precise mapping, risk stratification, and the design of optimized drug delivery systems (Brooker & Michael, 2000).
Immunomodulatory Potential of Helminths Helminths have been identified as significant players in modulating immune responses, potentially offering protection against allergic and autoimmune diseases. The selective reintroduction of parasitic worms, known as helminth therapy, is being explored as a novel approach to tackle autoimmune disorders by reshaping the host's immune landscape. This approach illustrates the shift from conventional immunity models towards more complex, multispecies interactions that focus on tolerance and symbiosis (Lorimer, 2016).
Bioactive Compounds from Helminthosporium Fungi Research into bioactive compounds from fungi, like the ones from Helminthosporium, has unveiled a range of sesquiterpenoids with notable phytotoxic effects and plant growth-promoting properties. These compounds highlight the intricate interplay between fungal metabolites and plant biology, offering potential avenues for agricultural and pharmacological applications (Li et al., 2020).
properties
IUPAC Name |
1,7-dimethyl-4-propan-2-ylbicyclo[3.2.1]oct-6-ene-6,8-dicarbaldehyde | |
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InChI |
InChI=1S/C15H22O2/c1-9(2)11-5-6-15(4)10(3)12(7-16)14(11)13(15)8-17/h7-9,11,13-14H,5-6H2,1-4H3 | |
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InChI Key |
VQXZGZPEZBQXFZ-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=C(C2C(CCC1(C2C=O)C)C(C)C)C=O | |
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Molecular Formula |
C15H22O2 | |
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DSSTOX Substance ID |
DTXSID90993078 | |
Record name | 1,7-Dimethyl-4-(propan-2-yl)bicyclo[3.2.1]oct-6-ene-6,8-dicarbaldehyde | |
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Molecular Weight |
234.33 g/mol | |
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CAS RN |
723-61-5 | |
Record name | 1,7-Dimethyl-4-(propan-2-yl)bicyclo[3.2.1]oct-6-ene-6,8-dicarbaldehyde | |
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